Cas no 1001076-80-7 (3-methanesulfonyl-2-methylfuran)

• Product Name: 3-methanesulfonyl-2-methylfuran
• CAS No: 1001076-80-7
• MF: C₆H₈O₃S
• MW: 160.190920829773
• CID: 6368364
• PubChem ID: 59742705
• Update Time: 2025-10-05

3-methanesulfonyl-2-methylfuran Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-2-methylfuran
• 2-methyl-3-methylsulfonylfuran
• SCHEMBL9392053
• EN300-1718561
• 1001076-80-7

• Inchi： 1S/C6H8O3S/c1-5-6(3-4-9-5)10(2,7)8/h3-4H,1-2H3
• InChI Key： DQPSWDYHWQZIKG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=COC=1C)(=O)=O

Computed Properties

• Exact Mass: 160.01941529g/mol
• Monoisotopic Mass: 160.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.7Ų

Additional information on 3-methanesulfonyl-2-methylfuran

Introduction to 3-methanesulfonyl-2-methylfuran (CAS No. 1001076-80-7)

3-methanesulfonyl-2-methylfuran, identified by the chemical identifier CAS No. 1001076-80-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of furan derivatives, characterized by a five-membered heterocyclic ring containing an oxygen atom, substituted with various functional groups. The presence of a methylfuran core and a methanesulfonyl group imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for drug development.

The methanesulfonyl group, specifically, is a sulfonate derivative that enhances the electrophilicity of the molecule, making it useful in various coupling reactions and as a precursor for more complex structures. In contrast, the 2-methylfuran moiety contributes to the compound's solubility and reactivity, facilitating its incorporation into larger molecular frameworks. The combination of these features has positioned 3-methanesulfonyl-2-methylfuran as a compound of interest in both academic research and industrial applications.

Recent advancements in medicinal chemistry have highlighted the importance of furan derivatives in drug discovery. Furan-based compounds have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The structural versatility of furans allows for modifications that can fine-tune their biological activity, making them attractive for developing novel therapeutics. Among these derivatives, compounds like 3-methanesulfonyl-2-methylfuran are being explored for their potential to interact with biological targets in innovative ways.

In particular, the methanesulfonyl group in 3-methanesulfonyl-2-methylfuran has been studied for its ability to enhance binding affinity to biological receptors. This functionality is often employed in the design of sulfonamide-based drugs, which are known for their efficacy in treating conditions such as diabetes and infections. The sulfur atom in the sulfonyl group can form strong hydrogen bonds with polar residues in protein targets, improving drug stability and duration of action. This characteristic has led to increased interest in synthesizing derivatives like 3-methanesulfonyl-2-methylfuran for their potential as pharmacophores.

The synthesis of 3-methanesulfonyl-2-methylfuran involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the sulfonylation of 2-methylfuran using methanesulfonyl chloride or related reagents, followed by purification steps such as column chromatography or recrystallization. The efficiency of these synthetic pathways is crucial for scaling up production and ensuring cost-effectiveness for pharmaceutical applications.

One of the most compelling aspects of 3-methanesulfonyl-2-methylfuran is its role as a building block for more complex molecules. Researchers have leveraged this compound to create novel scaffolds with enhanced biological activity. For instance, by incorporating it into heterocyclic frameworks or attaching other functional groups, scientists have generated compounds with improved pharmacokinetic properties or targeted action against specific diseases. These efforts align with the broader goal of developing next-generation drugs that are more effective and better tolerated by patients.

The growing interest in 3-methanesulfonyl-2-methylfuran is also driven by its compatibility with modern drug discovery technologies. High-throughput screening (HTS) and computational modeling have enabled researchers to rapidly evaluate the potential of this compound as an active ingredient or intermediate. Such approaches allow for the identification of lead compounds that can be further optimized through structure-activity relationship (SAR) studies. The integration of these methodologies has accelerated the pace at which new drugs are developed, making compounds like 3-methanesulfonyl-2-methylfuran increasingly relevant.

Furthermore, the environmental impact of synthesizing 3-methanesulfonyl-2-methylfuran has been a focus of recent research. Efforts to develop greener synthetic routes aim to minimize waste and reduce energy consumption without compromising yield or quality. These sustainable practices are essential for ensuring that pharmaceutical production remains viable long-term while adhering to regulatory standards and environmental guidelines.

In conclusion, 3-methanesulfonyl-2-methylfuran (CAS No. 1001076-80-7) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers developing new drugs across various therapeutic areas. As our understanding of its properties continues to grow, so too does its potential to contribute to advancements in medicine and chemical science.